Cas no 338977-74-5 (5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide)

5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide structure
338977-74-5 structure
Product Name:5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
CAS No:338977-74-5
MF:C19H13Cl3N2O2
MW:407.677721738815
CID:4673035
Update Time:2023-08-14

5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
    • 5-chloro-N-(4-chlorophenyl)-1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
    • 5-chloro-N-(4-chlorophenyl)-1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
    • 5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
    • Inchi: 1S/C19H13Cl3N2O2/c20-13-4-6-16(7-5-13)23-18(25)17-9-15(22)11-24(19(17)26)10-12-2-1-3-14(21)8-12/h1-9,11H,10H2,(H,23,25)
    • InChI Key: CKUUVBHMRFQTOK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(NC2C=CC(=CC=2)Cl)=O)C(N(C=1)CC1C=CC=C(C=1)Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 612
  • Topological Polar Surface Area: 49.4

5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide Related Literature

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